2-(Benzylthio)-1-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H23N3O2S2/c25-20(15-28-13-16-5-2-1-3-6-16)24-9-4-7-17(12-24)11-19-22-21(23-26-19)18-8-10-27-14-18/h1-3,5-6,8,10,14,17H,4,7,9,11-13,15H2
• InChI Key: GYQQAGAKSCGWHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSCC2=CC=CC=C2)CC3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C21H23N3O2S2
• Molecular Weight: 413.6 g/mol
• CAS No.: 1795304-43-6

Description

2-(Benzylthio)-1-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H23N3O2S2 and its molecular weight is 413.55. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

Research has shown interest in the synthesis and reactions of compounds containing elements of the structure of interest, such as 1,2,4-oxadiazoles, thiophenes, and piperidine derivatives. For instance, studies on the reaction of similar compounds with amines and the synthesis of new derivatives with potential biological activities are common. These studies often explore the reactivity of these compounds under various conditions to produce a range of derivatives with potential for further application in medicinal chemistry and material science (Yakubkene & Vainilavichyus, 1998; Amani & Nematollahi, 2012).

Biological Activities

Several studies investigate the biological activities of compounds with similar chemical structures, focusing on their potential as antimicrobial, anticancer, and enzyme inhibitory agents. The synthesis of novel derivatives from base structures and their screening for biological activities is a common research approach. These compounds are evaluated for their potential in addressing various health issues, highlighting the interest in the development of new therapeutic agents (Abu‐Hashem & Aly, 2017; Abdel‐Aziz et al., 2011).

Synthesis and Application in Material Science

Research also extends to the synthesis of heterocyclic compounds and their application in material science. The exploration of synthetic pathways to create novel compounds and the study of their properties is crucial for the development of materials with specific desired characteristics. This area of research underscores the potential of these compounds in various applications beyond pharmaceuticals, including electronics, coatings, and as functional materials in various industries (Greig et al., 1987).